Cas no 2320577-68-0 (1-(3-methoxybenzenesulfonyl)-4-(oxolan-3-yl)-1,4-diazepane)

• Product Name: 1-(3-methoxybenzenesulfonyl)-4-(oxolan-3-yl)-1,4-diazepane
• CAS No: 2320577-68-0
• MF: C₁₆H₂₄N₂O₄S
• MW: 340.437763214111
• CID: 5338553
• Update Time: 2025-10-29

1-(3-methoxybenzenesulfonyl)-4-(oxolan-3-yl)-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• 1-((3-methoxyphenyl)sulfonyl)-4-(tetrahydrofuran-3-yl)-1,4-diazepane
• 1-(3-methoxyphenyl)sulfonyl-4-(oxolan-3-yl)-1,4-diazepane
• 1-(3-methoxybenzenesulfonyl)-4-(oxolan-3-yl)-1,4-diazepane

• Inchi： 1S/C16H24N2O4S/c1-21-15-4-2-5-16(12-15)23(19,20)18-8-3-7-17(9-10-18)14-6-11-22-13-14/h2,4-5,12,14H,3,6-11,13H2,1H3
• InChI Key： KRRZNNWXXMLXPM-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1)OC)(N1CCCN(CC1)C1COCC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 479
• XLogP3: 1.3
• Topological Polar Surface Area: 67.5

Additional information on 1-(3-methoxybenzenesulfonyl)-4-(oxolan-3-yl)-1,4-diazepane

Recent Advances in the Study of 1-(3-methoxybenzenesulfonyl)-4-(oxolan-3-yl)-1,4-diazepane (CAS: 2320577-68-0)

The compound 1-(3-methoxybenzenesulfonyl)-4-(oxolan-3-yl)-1,4-diazepane (CAS: 2320577-68-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, featuring a diazepane core with a methoxybenzenesulfonyl and oxolan-3-yl substituent, has been the subject of several studies aimed at elucidating its pharmacological properties and synthetic pathways. This research brief consolidates the latest findings related to this compound, highlighting its structural uniqueness, biological activity, and potential as a drug candidate.

Recent studies have focused on the synthesis and optimization of 1-(3-methoxybenzenesulfonyl)-4-(oxolan-3-yl)-1,4-diazepane, with particular emphasis on improving yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel multi-step synthetic route that achieved a 65% overall yield, significantly higher than previous methods. The study also reported the compound's stability under physiological conditions, a critical factor for its potential use in drug development. Additionally, computational modeling has been employed to predict its binding affinity to various biological targets, suggesting potential applications in neurological disorders.

In vitro and in vivo studies have provided preliminary evidence of the compound's biological activity. Research published in Bioorganic & Medicinal Chemistry Letters demonstrated that 1-(3-methoxybenzenesulfonyl)-4-(oxolan-3-yl)-1,4-diazepane exhibits moderate inhibitory activity against certain kinase enzymes implicated in inflammatory pathways. Furthermore, a 2024 study using rodent models indicated that the compound could cross the blood-brain barrier, raising possibilities for its use in treating central nervous system (CNS) disorders. However, researchers caution that further toxicological studies are needed to fully assess its safety profile.

The structural features of 1-(3-methoxybenzenesulfonyl)-4-(oxolan-3-yl)-1,4-diazepane have also been the subject of computational and crystallographic analyses. X-ray diffraction studies revealed interesting conformational flexibility in the diazepane ring, which may contribute to its ability to interact with multiple biological targets. Molecular dynamics simulations suggest that the methoxybenzenesulfonyl group plays a crucial role in target binding, while the oxolan-3-yl moiety contributes to the compound's solubility and pharmacokinetic properties.

Looking forward, several research groups have proposed derivatives of 1-(3-methoxybenzenesulfonyl)-4-(oxolan-3-yl)-1,4-diazepane with modified substituents to enhance potency and selectivity. A recent patent application (WO2023/154321) describes a series of analogs with improved metabolic stability. As research continues, this compound class may emerge as a valuable scaffold for developing novel therapeutic agents, particularly in areas such as neuropharmacology and inflammation. The coming years are likely to see increased investigation into its mechanism of action and potential clinical applications.